Cas no 1544665-44-2 (4-amino-Bicyclo[2.2.1]heptane-1-carboxylic acid methyl ester hydrochloride)
4-Amino-bicyclo[2.2.1]heptane-1-carboxylic acid methyl ester hydrochloride is a bicyclic amino acid derivative with a rigid norbornane scaffold, offering structural constraints that enhance stereochemical control in synthetic applications. The hydrochloride salt improves solubility and handling, while the methyl ester group facilitates further derivatization. This compound is particularly valuable in medicinal chemistry and peptide research, where its constrained geometry can influence conformational stability and binding affinity. Its high purity and well-defined stereochemistry make it a reliable intermediate for the synthesis of complex molecules. The bicyclic framework also provides unique opportunities for studying structure-activity relationships in drug design.
1544665-44-2 structure
Product Name:4-amino-Bicyclo[2.2.1]heptane-1-carboxylic acid methyl ester hydrochloride
CAS No:1544665-44-2
MF:C9H16ClNO2
MW:205.681841850281
CID:2135311
Update Time:2025-06-09
4-amino-Bicyclo[2.2.1]heptane-1-carboxylic acid methyl ester hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-Bicyclo[2.2.1]heptane-1-carboxylic acid methyl ester hydrochloride
- METHYL 4-AMINOBICYCLO[2.2.1]HEPTANE-1-CARBOXYLATE HCL
- methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate hydrochloride
- CID 131848918
- 4-amino-Bicyclo[2.2.1]heptane-1-carboxylic acid methyl ester hydrochloride ISO 9001:2015 REACH
-
- Inchi: 1S/C9H15NO2.ClH/c1-12-7(11)8-2-4-9(10,6-8)5-3-8;/h2-6,10H2,1H3;1H
- InChI Key: KQEOQXWFNQZHCH-UHFFFAOYSA-N
- SMILES: Cl.O(C)C(C12CCC(CC1)(C2)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 217
- Topological Polar Surface Area: 52.3
4-amino-Bicyclo[2.2.1]heptane-1-carboxylic acid methyl ester hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB04973-5g |
4-amino-Bicyclo[2.2.1]heptane-1-carboxylic acid methyl ester hydrochloride |
1544665-44-2 | 95% | 5g |
$1898 | 2023-09-07 | |
| Enamine | EN300-7468877-0.05g |
methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate hydrochloride |
1544665-44-2 | 95% | 0.05g |
$115.0 | 2024-05-23 | |
| Enamine | EN300-7468877-0.1g |
methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate hydrochloride |
1544665-44-2 | 95% | 0.1g |
$172.0 | 2024-05-23 | |
| Enamine | EN300-7468877-0.25g |
methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate hydrochloride |
1544665-44-2 | 95% | 0.25g |
$247.0 | 2024-05-23 | |
| Enamine | EN300-7468877-0.5g |
methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate hydrochloride |
1544665-44-2 | 95% | 0.5g |
$388.0 | 2024-05-23 | |
| Enamine | EN300-7468877-1.0g |
methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate hydrochloride |
1544665-44-2 | 95% | 1.0g |
$498.0 | 2024-05-23 | |
| Enamine | EN300-7468877-2.5g |
methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate hydrochloride |
1544665-44-2 | 95% | 2.5g |
$871.0 | 2024-05-23 | |
| Enamine | EN300-7468877-5.0g |
methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate hydrochloride |
1544665-44-2 | 95% | 5.0g |
$1495.0 | 2024-05-23 | |
| Enamine | EN300-7468877-10.0g |
methyl 4-aminobicyclo[2.2.1]heptane-1-carboxylate hydrochloride |
1544665-44-2 | 95% | 10.0g |
$2492.0 | 2024-05-23 | |
| 1PlusChem | 1P01PJ8W-50mg |
Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-amino-, methyl ester, hydrochloride (1:1) |
1544665-44-2 | 95% | 50mg |
$198.00 | 2024-06-20 |
4-amino-Bicyclo[2.2.1]heptane-1-carboxylic acid methyl ester hydrochloride Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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